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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249 Get Quote

This technical guide provides a comprehensive overview of the available safety data for 1-
Cyclopentylethanone-d4. The information presented is intended for researchers, scientists,

and professionals in drug development who may handle this compound. It is important to note

that a complete Safety Data Sheet (SDS) for 1-Cyclopentylethanone-d4 is not readily

available in the public domain. Therefore, much of the safety information provided herein is

based on the non-deuterated analogue, 1-Cyclopentylethanone (CAS 6004-60-0), and should

be interpreted with caution.

Chemical and Physical Properties
Quantitative data for 1-Cyclopentylethanone-d4 is limited. The following tables summarize the

available information for the deuterated compound and its non-deuterated analogue.

Table 1: Properties of 1-Cyclopentylethanone-d4

Property Value

Molecular Formula C7H8D4O[1]

Molecular Weight 116.19 g/mol [1]

Appearance Neat

Table 2: Properties of 1-Cyclopentylethanone (CAS 6004-60-0)
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Property Value

Molecular Formula C7H12O[2][3]

Molecular Weight 112.17 g/mol [3][4]

Boiling Point 151-156 °C[5]

Density 0.913 g/cm³[5]

Flash Point 47 °C (117 °F)[4][6]

Water Solubility Miscible[5][6]

Refractive Index 1.4435[5]

Hazard Identification and Toxicology
Specific quantitative toxicological data, such as LD50 or LC50 values, for 1-
Cyclopentylethanone-d4 or its non-deuterated analogue were not found in the reviewed

sources. However, hazard statements for the non-deuterated compound are available.

GHS Hazard Statements (for 1-Cyclopentylethanone):

H302: Harmful if swallowed.[7][8]

H319: Causes serious eye irritation.[7][8]

Signal Word: Warning[7]

Due to the lack of specific toxicity data, this compound should be handled with care, assuming

it may be harmful.

Experimental Protocols and Safe Handling
Detailed experimental protocols for specific applications of 1-Cyclopentylethanone-d4 are not

available in safety data sheets. However, general guidelines for safe handling in a laboratory

setting can be established based on the available information.

Personal Protective Equipment (PPE):
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Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Wear chemical-resistant gloves.

Skin and Body Protection: Wear suitable protective clothing.

Handling Procedures:

Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Wash hands thoroughly after handling.[7]

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials.

Emergency Procedures
The following diagrams illustrate the recommended workflows for emergency situations.
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Inhalation

Skin Contact

Eye Contact

Ingestion

If inhaled Move victim to fresh air If breathing is difficult, give oxygen If not breathing, give artificial respiration Consult a doctor immediately

On skin contact Take off contaminated clothing immediately Wash off with soap and plenty of water Consult a doctor

In case of eye contact Rinse with pure water for at least 15 minutes Consult a doctor

If swallowed Rinse mouth with water Do NOT induce vomiting Call a doctor or Poison Control Center immediately

Click to download full resolution via product page

Caption: First Aid Measures for Exposure.
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Accidental Release

Personal Precautions:
- Avoid breathing vapors

- Use personal protective equipment
- Ensure adequate ventilation

- Remove all sources of ignition

Containment:
- Prevent further leakage if safe to do so

- Do not let chemical enter drains

Cleanup:
- Collect and arrange disposal

- Use spark-proof tools and explosion-proof equipment
- Keep in suitable, closed containers for disposal

Dispose of in accordance with regulations

Click to download full resolution via product page

Caption: Accidental Release Response Workflow.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Specific Hazards: Vapors may form explosive mixtures with air.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]
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Conclusion
This technical guide summarizes the currently available safety information for 1-
Cyclopentylethanone-d4. The lack of a comprehensive SDS for the deuterated compound

necessitates a cautious approach, relying on data from its non-deuterated analogue.

Researchers and other professionals must adhere to standard laboratory safety protocols,

including the use of appropriate personal protective equipment and handling within a well-

ventilated area. In the event of exposure or accidental release, the outlined emergency

procedures should be followed promptly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. 6004-60-0 CAS MSDS (1-CYCLOPENTYL-ETHANONE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

3. Ethanone, 1-cyclopentyl- (CAS 6004-60-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. cyclopentyl methyl ketone, 6004-60-0 [thegoodscentscompany.com]

5. 1-CYCLOPENTYL-ETHANONE | 6004-60-0 [chemicalbook.com]

6. chembk.com [chembk.com]

7. chemicalbook.com [chemicalbook.com]

8. 6004-60-0 Cas No. | 1-Cyclopentylethanone | Apollo [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Technical Guide: 1-Cyclopentylethanone-d4 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352249#1-cyclopentylethanone-d4-safety-data-
sheet-sds]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15352249?utm_src=pdf-body
https://www.benchchem.com/product/b15352249?utm_src=pdf-body
https://www.benchchem.com/product/b15352249?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-C988478/1-cyclopentylethanone-d4also-see-c988477/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4707277.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4707277.aspx
https://www.chemeo.com/cid/68-530-8/Ethanone-1-cyclopentyl
https://www.chemeo.com/cid/68-530-8/Ethanone-1-cyclopentyl
https://www.thegoodscentscompany.com/data/rw1418501.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4707277.htm
https://www.chembk.com/en/chem/1-Cyclopentyl-Ethanone
https://www.chemicalbook.com/msds/1-cyclopentyl-ethanone.pdf
https://store.apolloscientific.co.uk/product/1-cyclopentylethanone
https://www.benchchem.com/product/b15352249#1-cyclopentylethanone-d4-safety-data-sheet-sds
https://www.benchchem.com/product/b15352249#1-cyclopentylethanone-d4-safety-data-sheet-sds
https://www.benchchem.com/product/b15352249#1-cyclopentylethanone-d4-safety-data-sheet-sds
https://www.benchchem.com/product/b15352249#1-cyclopentylethanone-d4-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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